Cas no 70415-85-9 (1-[(1-methylethyl)thio]-2-nitro-Benzene)
1-[(1-methylethyl)thio]-2-nitro-Benzene is a sulfur-containing aromatic compound featuring a nitro group at the ortho position relative to an isopropylthio substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the thioether linkage contributes to stability and selective reactivity. Its well-defined molecular architecture allows for precise modifications in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its potential sensitivity. Its utility lies in its role as a versatile building block for constructing complex sulfur- and nitrogen-containing frameworks.
![1-[(1-methylethyl)thio]-2-nitro-Benzene structure](https://ossimg.kuujia.com/scimg/70500/70415-85-9x500.png)
70415-85-9 structure
Product Name:1-[(1-methylethyl)thio]-2-nitro-Benzene
CAS No:70415-85-9
MF:C9H11NO2S
MW:197.2541410923
MDL:MFCD13689000
CID:1743627
PubChem ID:12505026
Update Time:2025-05-27
1-[(1-methylethyl)thio]-2-nitro-Benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(1-methylethyl)thio]-2-nitro-Benzene
- Benzene, 1-[(1-methylethyl)thio]-2-nitro-
- isopropyl(2-nitrophenyl)sulfane
- Isopropyl-(2-nitrophenyl)-sulfid
- AKOS024463324
- SCHEMBL2593514
- 1-Isopropylsulfanyl-2-nitrobenzene
- 1-nitro-2-(propan-2-ylsulfanyl)benzene
- DB-343133
- MFCD13689000
- 2-isopropylmercaptonitrobenzene
- 2-nitrophenyl propan-2-yl sulfide
- 1-Isopropylsulfanyl-2-nitro-benzene
- BCP18382
- SY127496
- 1-nitro-2-propan-2-ylsulfanylbenzene
- W12996
- AS-65143
- 70415-85-9
-
- MDL： MFCD13689000
- Inchi： 1S/C9H11NO2S/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
- InChI Key： WRFYXBKJHZAUTO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C(C)C
Computed Properties
- Exact Mass: 197.05100
- Monoisotopic Mass: 197.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 288.0±23.0 ºC (760 Torr),
- Flash Point: 128.0±22.6 ºC,
- Solubility: Almost insoluble (0.075 g/l) (25 º C),
- PSA: 71.12000
- LogP: 3.61850
1-[(1-methylethyl)thio]-2-nitro-Benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114452-1g |
Isopropyl(2-nitrophenyl)sulfane |
70415-85-9 | 95% | 1g |
$196.56 | 2023-09-01 | |
| abcr | AB475498-1 g |
1-Isopropylsulfanyl-2-nitro-benzene |
70415-85-9 | 1g |
€452.00 | 2023-06-15 | ||
| eNovation Chemicals LLC | D766348-100mg |
Benzene, 1-[(1-methylethyl)thio]-2-nitro- |
70415-85-9 | 95% | 100mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D766348-250mg |
Benzene, 1-[(1-methylethyl)thio]-2-nitro- |
70415-85-9 | 95% | 250mg |
$215 | 2024-06-06 | |
| eNovation Chemicals LLC | D766348-1g |
Benzene, 1-[(1-methylethyl)thio]-2-nitro- |
70415-85-9 | 95% | 1g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | D766348-5g |
Benzene, 1-[(1-methylethyl)thio]-2-nitro- |
70415-85-9 | 95% | 5g |
$1165 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1080399-1g |
1-(Isopropylsulfanyl)-2-nitrophenyl |
70415-85-9 | 98% | 1g |
￥3916.00 | 2024-05-02 | |
| Ambeed | A438593-1g |
Isopropyl(2-nitrophenyl)sulfane |
70415-85-9 | 95% | 1g |
$442.0 | 2025-04-17 | |
| Ambeed | A438593-250mg |
Isopropyl(2-nitrophenyl)sulfane |
70415-85-9 | 95% | 250mg |
$176.0 | 2025-04-17 | |
| abcr | AB475498-1g |
1-Isopropylsulfanyl-2-nitro-benzene; . |
70415-85-9 | 1g |
€452.00 | 2025-04-17 |
1-[(1-methylethyl)thio]-2-nitro-Benzene Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:70415-85-9)isopropyl(2-nitrophenyl)sulfane
Order Number:sfd5174
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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1-[(1-methylethyl)thio]-2-nitro-Benzene Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suzhou Senfeida Chemical Co., Ltd
(CAS:70415-85-9)isopropyl(2-nitrophenyl)sulfane
Purity:99.9%
Quantity:200kg
Price ($):Inquiry